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Compound of Interest

Compound Name: 6beta-Oxymorphol

Cat. No.: B163108 Get Quote

This document provides crucial safety and logistical information for the proper disposal of 6β-

Oxymorphol, a Schedule I controlled substance. The procedures outlined below are intended

for researchers, scientists, and drug development professionals to ensure compliance with

regulatory standards and promote a safe laboratory environment.

As a metabolite of the potent opioid oxymorphone, 6β-Oxymorphol requires stringent handling

and disposal protocols to prevent diversion and environmental contamination.[1][2] Adherence

to the regulations set forth by the Drug Enforcement Administration (DEA) is mandatory for all

facilities handling this compound.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 6β-Oxymorphol is presented

below. This information is critical for risk assessment and the development of appropriate

safety measures.
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Property Value

Molecular Formula C₁₇H₂₁NO₄

Molecular Weight 303.35 g/mol [3][4]

CAS Number 54934-75-7[1][3][4]

Appearance Neat solid[1]

Storage Temperature -20°C[1]

DEA Schedule I[5]

Disposal of Controlled Substances: Regulatory
Framework
The disposal of controlled substances is governed by the DEA's final rule on the "Disposal of

Controlled Substances," which mandates that these substances be rendered "non-retrievable."

[6] This standard ensures that the substance cannot be transformed into a usable form.

Facilities must also comply with the Environmental Protection Agency's (EPA) regulations,

particularly the final rule on "Management Standards for Hazardous Waste Pharmaceuticals,"

which prohibits the disposal of hazardous pharmaceutical waste down the drain.[6] It is

imperative to consult federal, state, and local regulations to ensure full compliance, as state

laws may be more stringent than federal requirements.[6]

Step-by-Step Disposal Protocol for 6β-Oxymorphol
The following protocol outlines the necessary steps for the compliant disposal of 6β-

Oxymorphol from a registered laboratory.

1. Segregation and Storage of Waste:

All materials contaminated with 6β-Oxymorphol, including personal protective equipment

(PPE), empty vials, and contaminated labware, must be segregated from other waste

streams.
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Contaminated waste should be placed in a clearly labeled, leak-proof, and puncture-resistant

container designated for "Hazardous Drug Waste."[7]

2. Record Keeping:

Maintain meticulous records of the disposal of 6β-Oxymorphol.

Prior to disposal, complete a DEA Form 41, "Registrants Inventory of Drugs Surrendered."[8]

Two authorized employees must handle and witness the entire destruction process and sign

the disposal log.[8] This log must be retained for a minimum of two years.

3. On-Site Destruction (for small quantities):

For quantities less than one pound, on-site destruction may be permissible, provided it

adheres to the "non-retrievable" standard.[8]

Methods may include chemical digestion. It is crucial to use a method that permanently

alters the chemical structure of the opioid.

4. Off-Site Disposal via Reverse Distributor:

For larger quantities or when on-site destruction is not feasible, a DEA-registered reverse

distributor must be used.

When transferring Schedule I or II substances to a reverse distributor, the distributor must

issue a DEA Form 222 to the registrant.[9]

The reverse distributor is responsible for the ultimate destruction of the controlled substance,

typically via incineration, which is a DEA-recognized method for achieving the "non-

retrievable" standard.[9]

5. Final Disposal of Waste Containers:

Once filled, hazardous waste containers must be sealed and managed according to

hazardous waste regulations.
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If the contents are classified as hazardous waste, the entire container must be disposed of

as such.[7]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 6β-Oxymorphol.
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Disposal workflow for 6β-Oxymorphol.

Representative Opioid Receptor Signaling Pathway
As 6β-Oxymorphol is an opioid, it is presumed to exert its effects through opioid receptors. The

following diagram illustrates a generalized signaling pathway for the mu-opioid receptor, a

primary target for many opioids.
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Generalized mu-opioid receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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